Cas no 183951-04-4 (4-Fluoro-2-(methylthio)benzaldehyde)

4-Fluoro-2-(methylthio)benzaldehyde structure
183951-04-4 structure
Product Name:4-Fluoro-2-(methylthio)benzaldehyde
CAS No:183951-04-4
MF:C8H7FOS
MW:170.203984498978
CID:2196577
PubChem ID:21947409
Update Time:2025-04-21

4-Fluoro-2-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-2-(methylthio)benzaldehyde
    • 4-fluoro-2-methylsulfanylbenzaldehyde
    • AKOS006317717
    • 4-Fluoro-2-methylsulfanyl-benzaldehyde
    • 2-methylthio-4-fluorobenzaldehyde
    • 183951-04-4
    • OCFSQQSXCAUVPA-UHFFFAOYSA-N
    • G86508
    • SCHEMBL362934
    • DTXSID70620577
    • 4-Fluoro-2-(methylsulfanyl)benzaldehyde
    • Inchi: 1S/C8H7FOS/c1-11-8-4-7(9)3-2-6(8)5-10/h2-5H,1H3
    • InChI Key: OCFSQQSXCAUVPA-UHFFFAOYSA-N
    • SMILES: S(C)C1C=C(C=CC=1C=O)F

Computed Properties

  • Exact Mass: 170.02016418Da
  • Monoisotopic Mass: 170.02016418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.4Ų

4-Fluoro-2-(methylthio)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR022LEM-500mg
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$390.00 2023-12-14
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